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Compound of Interest

Compound Name: Doxofylline-d4

CAS No.: 1346599-13-0

Cat. No.: B584288

Get Quote

Introduction: The Anchor of Bioanalytical Precision
In the high-stakes environment of pharmacokinetic (PK) and toxicokinetic (TK) studies, data

integrity relies heavily on the internal standard (IS).[1] Doxofylline-d4 (CAS: 1346599-13-0) is

the stable isotope-labeled analog of the bronchodilator Doxofylline.[2] It serves a singular,

critical function: to correct for variability in mass spectrometry ionization, extraction efficiency,

and matrix effects.

This guide is not merely a list of specifications; it is a framework for validating the validator. A

Certificate of Analysis (CoA) for Doxofylline-d4 is the primary document that ensures your IS

will not compromise your Lower Limit of Quantification (LLOQ) or introduce bias into your

concentration data.

Part 1: The Anatomy of the Molecule
To interpret the CoA, one must first understand the structural modifications that define "d4".

Unlike Doxofylline-d3 or d6 (which typically label the methyl groups on the xanthine core),

Doxofylline-d4 specifically targets the dioxolane ring.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b584288#bc-rfq
https://pdf.benchchem.com/12314/A_Comparative_Guide_to_FDA_and_EMA_Guidelines_for_Internal_Standard_Validation_in_Bioanalytical_Methods.pdf
https://www.benchchem.com/product/b584288/docs?utm_src=pdf-body#the-technical-guide-to-doxofylline-d4-certificate-of-analysis-coa
https://www.lgcstandards.com/US/en/p/TRC-D557102
https://www.benchchem.com/product/b584288/docs?utm_src=pdf-body#the-technical-guide-to-doxofylline-d4-certificate-of-analysis-coa
https://www.benchchem.com/product/b584288/docs?utm_src=pdf-body#the-technical-guide-to-doxofylline-d4-certificate-of-analysis-coa
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584288?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Identity[3][4][5][6][7]
Chemical Name: 7-((1,3-dioxolan-2-yl-4,4,5,5-d4)methyl)-1,3-dimethyl-3,7-dihydro-1H-

purine-2,6-dione.[2]

Molecular Formula:ngcontent-ng-c1352109670="" _nghost-ng-c1270319359="" class="inline

ng-star-inserted">

[2][3][4]

Molecular Weight: 270.28 g/mol (vs. 266.25 g/mol for unlabeled Doxofylline).[2][3]

Mass Shift: +4 Da. This shift is sufficient to avoid the natural isotopic envelope (M+0, M+1,

M+2) of the analyte, preventing "cross-talk" in the MS detector.

Structural Visualization (DOT Diagram)
The following diagram illustrates the structural relationship and the specific deuteration sites.
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Figure 1: Structural comparison highlighting the specific deuteration of the dioxolane ring in

Doxofylline-d4.

Part 2: Critical Quality Attributes (CQAs) in the CoA
A CoA for a stable isotope is fundamentally different from that of a neat API. The two most

critical parameters are Chemical Purity and Isotopic Enrichment. Confusing these two can lead
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to assay failure.

Isotopic Enrichment (The "d0" Problem)
This measures the percentage of the population that actually contains the deuterium label.

Specification: Typically

atom % D.[5]

Why it matters: If the enrichment is low, the standard contains a significant amount of "d0"

(unlabeled Doxofylline).

The Risk: When you spike the IS into a blank sample, the d0 impurity adds to the analyte

signal. This creates a false baseline, artificially elevating the intercept and ruining the LLOQ.

Calculation:

Regulatory Requirement: The contribution of the IS to the analyte signal must be

of the LLOQ response (FDA/EMA Guidelines).

Chemical Purity (HPLC)
This measures the absence of other chemical species (precursors, byproducts).

Specification:

.

Why it matters: Impurities may not interfere with the mass transition, but they can cause ion

suppression. If an impurity elutes at the same retention time as the analyte, it can compete

for charge in the ESI source, lowering sensitivity.

1H-NMR Verification
The CoA must include an NMR spectrum.[5][6] For Doxofylline-d4, the interpretation is

specific:

The Test: Look at the region 3.8 – 5.2 ppm.
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The Expectation: In unlabeled Doxofylline, this region contains multiplets for the dioxolane

ring protons. In Doxofylline-d4, this region should be silent (or show only tiny residual

peaks).

The Xanthine Signals: The N-Methyl signals (~3.2 and 3.4 ppm) should remain strong

singlets, confirming the core structure is intact.

Part 3: Analytical Protocols & Validation
Do not accept the CoA at face value. Perform the following "Entry-into-Service" protocols upon

receipt of a new lot.

Protocol A: Isotopic Interference Check (The "Cross-
Talk" Test)
Objective: Determine if the Doxofylline-d4 lot contains enough unlabeled d0 to interfere with

the analyte quantification.

Preparation:

Prepare a solution of Doxofylline-d4 at the working internal standard concentration (e.g.,

500 ng/mL in 50:50 Methanol:Water).

Prepare a "True Blank" (mobile phase only).

Prepare an LLOQ sample of unlabeled Doxofylline (e.g., 5 ng/mL).

LC-MS/MS Method:

Column: C18 (e.g., Kinetex 2.6µm, 50x2.1mm).

Mobile Phase: 0.1% Formic Acid in Water (A) / Acetonitrile (B).[7]

Transitions:

Analyte:

IS (d4):
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[8][9]

Injection Sequence:

Inject True Blank (x3).

Inject IS Only (x6).

Inject LLOQ Analyte (x6).

Analysis:

Monitor the Analyte Channel (

) during the injections of the IS Only.

Acceptance Criteria: The area response in the Analyte channel for the IS-only injection

must be

of the mean area of the LLOQ standard.

Protocol B: Mass Spectrometry Tuning
Because the deuterium label is on the dioxolane ring, and the primary fragment (m/z 181) is the

theophylline core (which loses the dioxolane ring), the product ion for both Analyte and IS is

often the same (m/z 181).

Implication: Specificity relies entirely on the Precursor Ion (Q1) resolution.

Action: Ensure the Quadrupole 1 resolution is set to "Unit" or tighter (0.7 FWHM). If Q1 is too

wide, the 267 and 271 windows might overlap, or high concentrations of analyte could bleed

into the IS channel.

Workflow Visualization (DOT Diagram)
The following decision tree outlines the logical flow for accepting a new lot of Doxofylline-d4
based on CoA and bench data.
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Figure 2: Decision tree for the validation and acceptance of Doxofylline-d4 reference material.
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Part 4: Handling and Stability Data
Stable isotopes are expensive and sensitive. Proper handling preserves the integrity of the CoA

specifications.

Parameter Recommendation Rationale

Storage -20°C, desiccated
Prevents hydrolysis of the

dioxolane ring.

Solubility DMSO, Methanol

Doxofylline is sparingly soluble

in pure water; use organic

stock.

Deuterium Exchange Avoid acidic aqueous storage

Protons on the dioxolane ring

are relatively stable, but

prolonged exposure to low pH

(< 2) can induce ring opening

or H/D exchange.

Stock Stability 1 Month at 4°C

While the solid is stable for

years, solutions in methanol

can degrade. Verify against a

fresh weighing if stored > 1

month.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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